Cas no 1420968-65-5 (4-(Tert-butyl)oxazole-5-carbaldehyde)

• Product Name: 4-(Tert-butyl)oxazole-5-carbaldehyde
• CAS No: 1420968-65-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 2182612
• Update Time: 2023-08-06

4-(Tert-butyl)oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-butyl)oxazole-5-carbaldehyde
• AM99717

• Inchi： 1S/C8H11NO2/c1-8(2,3)7-6(4-10)11-5-9-7/h4-5H,1-3H3
• InChI Key： GGSRRHZPZRTRBH-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 43.1